Cas no 220380-12-1 (Benzoic acid,4-cyano-3-ethoxy-, ethyl ester)
220380-12-1 structure
Product Name:Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
CAS No:220380-12-1
MF:C12H13NO3
MW:219.236523389816
CID:243926
PubChem ID:45094539
Update Time:2025-04-19
Benzoic acid,4-cyano-3-ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
- Ethyl4-cyano-3-ethoxybenzoate
- Benzoic acid,4-cyano-3-ethoxy-,ethyl ester(9ci)
- Ethyl 4-cyano-3-ethoxybenzoate
- 220380-12-1
-
- Inchi: 1S/C12H13NO3/c1-3-15-11-7-9(12(14)16-4-2)5-6-10(11)8-13/h5-7H,3-4H2,1-2H3
- InChI Key: OIKYKLZSKBWTCC-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C#N)C=CC(C(=O)OCC)=C1
Computed Properties
- Exact Mass: 219.09
- Monoisotopic Mass: 219.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3A^2
- XLogP3: 2.2
Benzoic acid,4-cyano-3-ethoxy-, ethyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
220380-12-1 (Benzoic acid,4-cyano-3-ethoxy-, ethyl ester) Related Products
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